Cas no 17380-17-5 (1H-Indole, 3-butyl-)

• Product Name: 1H-Indole, 3-butyl-
• CAS No: 17380-17-5
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 1363357
• PubChem ID: 10954003
• Update Time: 2025-04-20

1H-Indole, 3-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-butyl-
• 3-butyl-indole
• AKOS006370984
• CHEMBL4474107
• 17380-17-5
• SCHEMBL266641
• 3-butyl-1H-indole
• 3-butylin-dole

• Inchi： 1S/C12H15N/c1-2-3-6-10-9-13-12-8-5-4-7-11(10)12/h4-5,7-9,13H,2-3,6H2,1H3
• InChI Key： YSDBYSJVQSHFOE-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)CCCC

Computed Properties

• Exact Mass: 173.12055
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles